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impurities

  • 5-Dibromomethyl anastrozole
    5-Dibromomethyl anastrozole
    • Cat. No.:
    • B193202
    • CAS No.:
    • 1027160-12-8
    • Molecular Formula:
    • C15H16Br2N2
    • Molecular Weight:
    • 384.11 g/mol
    Description
    Anastrozole Impurity
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  • ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryl)oxy)methyl pivalate
    ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phos...
    • Cat. No.:
    • B194246
    • CAS No.:
    • 142341-04-6
    • Molecular Formula:
    • C16H26N5O6P
    • Molecular Weight:
    • 415.38 g/mol
    Description
    An analogue of the antiviral drug Adefovir with a mono-POM ester protecting group.
    An analogue of Adefovir
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  • Doxibetasol
    Doxibetasol
    • Cat. No.:
    • B193727
    • CAS No.:
    • 1879-77-2
    • Molecular Formula:
    • C22H29FO4
    • Molecular Weight:
    • 376.5 g/mol
    Description
    21-Deoxy Betamethasone is an impurity of Betamethasone.
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  • Dexchlorpheniramine Maleate
    Dexchlorpheniramine Maleate
    • Cat. No.:
    • B192745
    • CAS No.:
    • 2438-32-6
    • Molecular Formula:
    • C20H23ClN2O4
    • Molecular Weight:
    • 390.9 g/mol
    Description
    Dexchlorpheniramine maleate is an organic molecular entity.
    Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological a...
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  • 5-(N,N-Dibenzylglycyl)salicylamide
    5-(N,N-Dibenzylglycyl)salicylamide
    • Cat. No.:
    • B193105
    • CAS No.:
    • 30566-92-8
    • Molecular Formula:
    • C23H22N2O3
    • Molecular Weight:
    • 374.4 g/mol
    Description
    an intermediate of Labetalol Impurity
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  • 3,5-Dibromo-4-hydroxybenzoic acid
    3,5-Dibromo-4-hydroxybenzoic acid
    • Cat. No.:
    • B194446
    • CAS No.:
    • 3337-62-0
    • Molecular Formula:
    • C7H4Br2O3
    • Molecular Weight:
    • 295.91 g/mol
    Description
    3,5-dibromo-4-hydroxybenzoic acid is a monohydroxybenzoic acid that is p-salicylic acid with bromo- substituents at C-3 and C-5 of the benzene ring. It has a role as a marine xenobiotic metabolite. It is a monoh...
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  • 1-[2-(2,6-Dichloroanilino)-4,5-dihydroimidazol-1-yl]ethanone
    1-[2-(2,6-Dichloroanilino)-4,5-dihydroimidazol-1-yl]eth...
    • Cat. No.:
    • B193066
    • CAS No.:
    • 54707-71-0
    • Molecular Formula:
    • C11H11Cl2N3O
    • Molecular Weight:
    • 272.13 g/mol
    Description
    Acetylcholidine is an impurity in the synthesis of Clonidine, an α2-Adrenergic agonist.
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  • 5H-Dibenz[b,f]azepine-5-propanamine, 10,11-dihydro-N-methyl-,monohydrochloride
    5H-Dibenz[b,f]azepine-5-propanamine, 10,11-dihydro-N-me...
    • Cat. No.:
    • B195855
    • CAS No.:
    • 58-28-6
    • Molecular Formula:
    • C18H23ClN2
    • Molecular Weight:
    • 302.8 g/mol
    Description
    See also: Desipramine Hydrochloride (preferred);  Desipramine (has active moiety).
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  • Chlorpromazine Hydrochloride
    Chlorpromazine Hydrochloride
    • Cat. No.:
    • B195715
    • CAS No.:
    • 69-09-0
    • Molecular Formula:
    • C17H19ClN2S.ClH
      C17H20Cl2N2S
    • Molecular Weight:
    • 355.3 g/mol
    Description
    Chlorpromazine hydrochloride appears as white or creamy-white odorless crystalline powder with very bitter taste. pH (5% aqueous solution) 4.0-5.5. pH (10% aqueous solution) 4-5. (NTP, 1992)
    Chlorpromazine Hy...
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  • Diaminophen
    Diaminophen
    • Cat. No.:
    • B195545
    • CAS No.:
    • 902-83-0
    • Molecular Formula:
    • C20H24ClNO2.HCl
    • Molecular Weight:
    • 382.3 g/mol
    Description
    Diaminophen, also known as Diaminophen, is a useful research compound. Its molecular formula is C20H24ClNO2.HCl and its molecular weight is 382.3 g/mol. The purity is usually 95%.
    The exact mass of the comp...
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